![molecular formula C18H17N7O3 B2767903 6-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carbonyl)benzo[d]oxazol-2(3H)-one CAS No. 1903290-54-9](/img/structure/B2767903.png)
6-(4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carbonyl)benzo[d]oxazol-2(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of [1,2,4]triazolo[4,3-a]pyrazine . Triazolo-pyrazine derivatives are often synthesized for their potential applications in various fields . They have been studied for their potential as energetic materials and as neuroprotective and anti-neuroinflammatory agents .
Synthesis Analysis
While the specific synthesis process for this compound is not available, triazolo-pyrazine-based compounds are generally synthesized using monosubstituted tetrazine or tetrazine-based fused rings as starting materials . A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Scientific Research Applications
- Insensitivity : Compound 5 demonstrates excellent insensitivity toward external stimuli, making it a potential secondary explosive .
- Detonation Performance : With a calculated detonation velocity (Dv) of 9408 m/s and a pressure (P) of 37.8 GPa, compound 5 rivals the benchmark explosive CL-20 .
- Heat Resistance : Compound 10 outperforms existing heat-resistant explosives, with a measured density of 1.91 g/cm³ at 20 °C and a calculated Dv of 9200 m/s and P of 34.8 GPa .
- Primary Explosives : Compounds 14, 17, and 19 exhibit high detonation performance while remaining sensitive, suggesting their potential as primary explosives .
Microtubulin Polymerization Inhibitors
The compound’s indole-based [1,2,4]triazolo[4,3-a]pyridine derivatives show promise as novel microtubulin polymerization inhibitors. These derivatives exhibit moderate to potent anti-proliferative activities against various cancer cell lines (HeLa, A549, MCF-7, and HCT116) .
Thermostable Energetic Materials
The fused-triazole backbone of compound 1, along with its energetic salts (2–9), results in remarkable thermal stability. These compounds also have low impact and friction sensitivities, making them attractive for energetic applications .
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]pyrazine derivatives, have been reported to exhibit potential inhibitory activity against c-met kinase .
Mode of Action
Based on its structural similarity to other [1,2,4]triazolo[4,3-a]pyrazine derivatives, it may interact with its target (potentially c-met kinase) and inhibit its activity .
Biochemical Pathways
Inhibition of c-met kinase, if indeed this is the target, could potentially affect various cellular processes, including cell growth, survival, and migration .
Pharmacokinetics
The compound’s solubility in dmso suggests that it may have good bioavailability.
Result of Action
If it acts as an inhibitor of c-met kinase, it could potentially suppress cell growth and proliferation .
Action Environment
Its thermal stability suggests that it may be stable under a variety of conditions.
properties
IUPAC Name |
6-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazine-1-carbonyl]-3H-1,3-benzoxazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N7O3/c1-11-21-22-16-15(19-4-5-25(11)16)23-6-8-24(9-7-23)17(26)12-2-3-13-14(10-12)28-18(27)20-13/h2-5,10H,6-9H2,1H3,(H,20,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGKPUATURIGCIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C=CN=C2N3CCN(CC3)C(=O)C4=CC5=C(C=C4)NC(=O)O5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.